2-(3,4,5-trimethoxybenzyl)-2,3,4,9-tetrahydro-1H-beta-carboline

• IUPAC Name: 2-[(3,4,5-trimethoxyphenyl)methyl]-1,3,4,9-tetrahydropyrido[3,4-b]indole
• InChI: InChI=1S/C21H24N2O3/c1-24-19-10-14(11-20(25-2)21(19)26-3)12-23-9-8-16-15-6-4-5-7-17(15)22-18(16)13-23/h4-7,10-11,22H,8-9,12-13H2,1-3H3
• InChI Key: OHPZMXZYYWEKTK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)CN2CCC3=C(C2)NC4=CC=CC=C34
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol

Description

2-(3,4,5-trimethoxybenzyl)-2,3,4,9-tetrahydro-1H-beta-carboline, also known as harmine, is a naturally occurring beta-carboline alkaloid found in a variety of plant species, including Peganum harmala. Harmine has been used for centuries in traditional medicine for its psychoactive properties and has recently gained attention for its potential therapeutic applications in various diseases.

Mechanism of Action

Harmine's mechanism of action is not fully understood, but it is believed to act on several targets in the brain, including monoamine oxidase A (MAO-A) and the serotonin transporter (SERT). Harmine is a reversible inhibitor of MAO-A, which is responsible for the breakdown of monoamine neurotransmitters such as serotonin, dopamine, and norepinephrine. By inhibiting MAO-A, 2-(3,4,5-trimethoxybenzyl)-2,3,4,9-tetrahydro-1H-beta-carboline increases the levels of these neurotransmitters in the brain, leading to its psychoactive effects. Harmine also binds to SERT, which regulates the reuptake of serotonin, leading to an increase in serotonin levels in the brain.
Biochemical and Physiological Effects
Harmine has been shown to have a variety of biochemical and physiological effects. In addition to its effects on neurotransmitters, 2-(3,4,5-trimethoxybenzyl)-2,3,4,9-tetrahydro-1H-beta-carboline has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties. Harmine has also been shown to increase the production of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

Harmine has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and its effects on neurotransmitters can be easily measured through various techniques such as electrophysiology and neuroimaging. However, 2-(3,4,5-trimethoxybenzyl)-2,3,4,9-tetrahydro-1H-beta-carboline also has several limitations, including its low bioavailability and potential toxicity at high doses.

Future Directions

There are several future directions for 2-(3,4,5-trimethoxybenzyl)-2,3,4,9-tetrahydro-1H-beta-carboline research. One area of interest is its potential use in the treatment of addiction, as 2-(3,4,5-trimethoxybenzyl)-2,3,4,9-tetrahydro-1H-beta-carboline has been shown to reduce drug-seeking behavior in animal models. Harmine's effects on BDNF also make it a promising candidate for the treatment of depression and other mood disorders. Additionally, 2-(3,4,5-trimethoxybenzyl)-2,3,4,9-tetrahydro-1H-beta-carboline's anti-inflammatory and antioxidant properties make it a potential candidate for the treatment of various inflammatory diseases.

Synthesis Methods

Harmine can be synthesized through several methods, including extraction from plants, chemical synthesis, and biotransformation. One of the most common methods for 2-(3,4,5-trimethoxybenzyl)-2,3,4,9-tetrahydro-1H-beta-carboline synthesis is through the extraction of Peganum harmala seeds, which contain high levels of 2-(3,4,5-trimethoxybenzyl)-2,3,4,9-tetrahydro-1H-beta-carboline. The extracted 2-(3,4,5-trimethoxybenzyl)-2,3,4,9-tetrahydro-1H-beta-carboline can then be purified through various techniques such as chromatography.

Scientific Research Applications

Harmine has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the most promising areas of research is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Harmine has been shown to inhibit the formation of amyloid-beta plaques, which are a hallmark of Alzheimer's disease, and to increase the production of dopaminergic neurons, which are lost in Parkinson's disease.